Cas no 1988791-13-4 (Chlorambucil Dimer Impurity)

• Product Name: Chlorambucil Dimer Impurity
• CAS No: 1988791-13-4
• MF: C₂₈H₃₇Cl₃N₂O₄
• MW: 571.96
• CID: 5034951
• Update Time: 2025-06-29

Chlorambucil Dimer Impurity Chemical and Physical Properties

Names and Identifiers

• Chlorambucil Dimer Impurity

• Inchi： 1S/C28H37Cl3N2O4/c29-15-18-32(19-16-30)25-11-7-24(8-12-25)4-2-6-28(36)37-22-21-33(20-17-31)26-13-9-23(10-14-26)3-1-5-27(34)35/h7-14H,1-6,15-22H2,(H,34,35)
• InChI Key： OEWWULVKDVVUOA-UHFFFAOYSA-N
• SMILES： C(CCC(O)=O)C1C=CC(=CC=1)N(CCCl)CCOC(CCCC1=CC=C(C=C1)N(CCCl)CCCl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Chlorambucil Dimer Impurity

Recent Advances in the Study of Chlorambucil Dimer Impurity (1988791-13-4)

The chemical compound with the CAS number 1988791-13-4, known as Chlorambucil Dimer Impurity, has garnered significant attention in recent pharmaceutical research. This impurity is a byproduct formed during the synthesis or degradation of Chlorambucil, a nitrogen mustard alkylating agent used in chemotherapy. Understanding the formation, characterization, and control of this dimer impurity is critical for ensuring the safety and efficacy of Chlorambucil-based therapies. Recent studies have focused on elucidating the structural properties, toxicological profiles, and analytical methods for detecting and quantifying this impurity in pharmaceutical formulations.

One of the key challenges in the study of Chlorambucil Dimer Impurity is its potential to compromise the therapeutic efficacy of Chlorambucil. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), to identify and quantify this impurity at trace levels. These methods have revealed that the dimer impurity can form under specific storage conditions, highlighting the need for stringent quality control measures during the manufacturing and storage of Chlorambucil.

In addition to analytical characterization, recent studies have explored the toxicological implications of Chlorambucil Dimer Impurity. Preclinical evaluations using in vitro and in vivo models have demonstrated that the impurity may exhibit cytotoxic effects, albeit at higher concentrations than the parent compound. These findings underscore the importance of monitoring impurity levels to minimize potential adverse effects in patients receiving Chlorambucil therapy.

Another area of active research is the development of strategies to mitigate the formation of Chlorambucil Dimer Impurity. Scientists have investigated the use of stabilizing excipients and optimized synthesis conditions to reduce impurity levels. For instance, the addition of antioxidants or the adjustment of pH during formulation has shown promise in minimizing dimer formation. Such advancements are crucial for improving the stability and shelf-life of Chlorambucil products.

Looking ahead, the pharmaceutical industry is expected to continue refining analytical and manufacturing processes to address the challenges posed by Chlorambucil Dimer Impurity. Regulatory agencies are also likely to impose stricter guidelines for impurity control, further driving innovation in this field. The ongoing research on 1988791-13-4 not only enhances our understanding of Chlorambucil's impurity profile but also sets a precedent for the study of other pharmaceutical impurities.

In conclusion, the study of Chlorambucil Dimer Impurity (1988791-13-4) represents a critical aspect of pharmaceutical quality assurance. Recent advancements in analytical techniques, toxicological assessments, and mitigation strategies have provided valuable insights into the behavior and control of this impurity. These efforts contribute to the broader goal of ensuring the safety and efficacy of chemotherapeutic agents, ultimately benefiting patients worldwide.